Cas no 6112-76-1 (6-Mercaptopurine monohydrate)

• Product Name: 6-Mercaptopurine monohydrate
• CAS No: 6112-76-1
• MF: C₅H₆N₄OS
• MW: 170.192338466644
• MDL: MFCD03854445
• CID: 46411
• PubChem ID: 24888330
• Update Time: 2025-04-18

6-Mercaptopurine monohydrate Chemical and Physical Properties

Names and Identifiers

• 6-Mercaptopurine monohydrate
• 6-MERCAPTO PURINE
• 1,7-dihydro-6h-purin-6-thion,monohydrat
• 1,7-dihydro-6h-purine-6-thionemonohydrate
• 1,7-dihydro-6h-purine-6-thionmonohydrate
• 6h-purin-6-thion,monohydrat
• 6-merkaptopurin,monohydrat
• purin-6-thiol,monohydrat
• PURINE-6-THIOL, MONOHYDRATE
• MERCALEUKIN MONOHYDRATE
• MERCAPTOPURINE, MONOHYDRATE
• MERCAPTOPURINE MONOHYDRATE, 6-
• MERCAPTOPURINE
• LEUKERIN MONOHYDRATE
• 6-PURINETHIOL MONOHYDRATE
• 6-thiohypoxanthine monohydrate
• 6-MERCAPTOPURINE HYDRATE
• 6-MP
• 6-Mercaptopurine Mon
• MERCAPTOPURINE MONOHYDRATE, 6-(RG)
• 6MP H2O
• 6MP MONOHYDRATE
• purin-6-thiol,monohydrate
• Mercaptopurine Monohydrate
• Mercaptopurine hydrate
• 6,7-dihydro-3H-purine-6-thione hydrate
• 6H-Purine-6-thione, 1,7-dihydro-, monohydrate
• Purine-6-thiol monohydrate
• 1,7-Dihydro-6H-purine-6-thione monohydrate
• 6-Mercaptopurine (6-MP) Monohydrate
• C5H4N4S.H2O
• Purin-6-thiol, monohydrat [Czech]
• 6-Merkaptopurin, monohydrat [Czech]
• 6H-Purin-6-thion, m
• 6-Mercaptopurine
• Purinethol (TN)
• EN300-61518
• 6-mercaptopurin-mono-hydrat
• MLS001335961
• 1,7-Dihydro-6H-purin-6-thion, monohydrat [Czech]
• Purixan
• 6112-76-1
• MFCD01461928
• HMS3369M01
• Mercaptopurine impurity standard
• 6H-Purin-6-thion, monohydrat
• CS-8139
• Mercaptopurine hydrate;6-MP hydrate
• E7WED276I5
• Purin-6-thiol, monohydrat
• MERCAPTOPURINE [USP-RS]
• MERCAPTOPURINE [VANDF]
• AKOS009158932
• MERCAPTOPURINE [MART.]
• AB16826
• AC-4229
• Mercaptopurine (USP)
• 1,7-dihydro-6H-purine-6-thione--water (1/1)
• 1,7-dihydro-6H-purine-6-thione hydrate
• UNII-E7WED276I5
• AC8105
• HY-13677A
• AKOS015896904
• Z2569252111
• WFFQYWAAEWLHJC-UHFFFAOYSA-N
• 6112-76-1 (hydrate)
• 6H-Purin-6-thion, monohydrat [Czech]
• CHEBI:31822
• MFCD03854445
• 6-Mercaptopurine,(S)
• 6-Mercaptopurine, monohydrate
• 6-MERCAPTOPURINE MONOHYDRATE [MI]
• 1,7-Dihydro-6H-purin-6-thion, monohydrat
• MERCAPTOPURINUM [WHO-IP LATIN]
• KUC107850AP
• 1,4,5,7-tetrahydropurine-6-thione;hydrate
• MERCAPTOPURINE [EP IMPURITY]
• Purixan (TN)
• 1H-purine-6(7H)-thione hydrate
• 3,7-dihydro-6H-purine-6-thione hydrate
• Mercaptopurine, British Pharmacopoeia (BP) Reference Standard
• CHEMBL1200751
• KS-5286
• AKOS016339563
• 6-Mercaptopurinemonohydrate
• 3,7-dihydropurine-6-thione;hydrate
• HMS2233O12
• CCRIS 5819
• Mercaptopurine, United States Pharmacopeia (USP) Reference Standard
• EC 612-090-4
• MERCAPTOPURINE [WHO-DD]
• M-2690
• 3-BROMO-5-METHYLADAMANTANE-1-CARBOXYLICACID
• AI3-25013
• 9H-purine-6-thiol hydrate
• s4504
• MERCAPTOPURINE HYDRATE [JAN]
• A833061
• 6-Mercaptopurine monohydrate, 98%
• Mercaptopurine, Pharmaceutical Secondary Standard; Certified Reference Material
• SY036772
• 1,7-dihydro-6H-purine-6-thione hydrate (1:1)
• D00161
• NSC-759614
• MERCAPTOPURINE [USP MONOGRAPH]
• SCHEMBL141410
• Mercaptopurine hydrate (JP17)
• 7H-purine-6-thiol hydrate
• SCHEMBL157654
• Mercaptopurine impurity standard, British Pharmacopoeia (BP) Reference Standard
• 6-mercaptopurine mono-hydrate
• 6-Merkaptopurin, monohydrat
• MERCAPTOPURINE [ORANGE BOOK]
• SMR000875320
• Q27114691
• KSC-09-277A
• 7H-PURINE-6-THIOL MONOHYDRATE
• Mercaptopurin Monohydrat
• 6H-Purine-6-thione, 1,2,3,9-tetrahydro-, hydrate (1:1)
• CCG-266359
• 6-mercapto-purine monohydrate
• MERCAPTOPURINE [WHO-IP]
• Mercaptopurine [USP:INN:BAN:JAN]
• FT-0621176
• AKOS024306763
• MLS001335962
• MERCAPTOPURINE MONOHYDRATE [EP MONOGRAPH]
• Mercaptopurine hydrate (JP18)
• DB-003039

• MDL： MFCD03854445
• Inchi： 1S/C5H4N4S.H2O/c10-5-3-4(7-1-6-3)8-2-9-5;/h1-2H,(H2,6,7,8,9,10);1H2
• InChI Key： WFFQYWAAEWLHJC-UHFFFAOYSA-N
• SMILES： S=C1C2=C(N=CN2)NC=N1.O
• BRN： 4012091

Computed Properties

• Exact Mass: 170.02600
• Monoisotopic Mass: 170.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: 0
• Topological Polar Surface Area: 86.2

Experimental Properties

• Color/Form: Monohydrate is a yellowish malodorous crystalline powder
• Density: 2.3810
• Melting Point: >300 °C (lit.)
• Boiling Point: 490.6°C at 760 mmHg
• Flash Point: 250.5°C
• Refractive Index: 1.94
• Solubility: INSOLUBLE
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, acids, strong bases. Light sensitive.
• PSA: 98.68000
• LogP: 0.95120
• Merck: 5871
• Solubility: Soluble in alkaline solution, slightly soluble in hot water, insoluble in water, acetone, ether.

6-Mercaptopurine monohydrate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S22-S36/37/39-S45
• RTECS：UP0400000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R22; R36/37/38
• Safety Term：S22;S36/37/39;S45